ethyl (2Z)-2-[(4-chlorobenzoyl)imino]-5-oxo-1-(tetrahydrofuran-2-ylmethyl)-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 6-(4-chlorobenzoyl)imino-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C26H23ClN4O5/c1-2-35-26(34)20-14-19-22(28-21-7-3-4-12-30(21)25(19)33)31(15-18-6-5-13-36-18)23(20)29-24(32)16-8-10-17(27)11-9-16/h3-4,7-12,14,18H,2,5-6,13,15H2,1H3
• InChI Key: NFJVJSQBJXIFLD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=CC=C(C=C4)Cl)CC5CCCO5
• Molecular Formula: C26H23ClN4O5
• Molecular Weight: 506.9 g/mol

Description

Ethyl (2Z)-2-[(4-chlorobenzoyl)imino]-5-oxo-1-(tetrahydrofuran-2-ylmethyl)-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C26H23ClN4O5 and its molecular weight is 506.94. The purity is usually 95%.
BenchChem offers high-quality ethyl (2Z)-2-[(4-chlorobenzoyl)imino]-5-oxo-1-(tetrahydrofuran-2-ylmethyl)-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl (2Z)-2-[(4-chlorobenzoyl)imino]-5-oxo-1-(tetrahydrofuran-2-ylmethyl)-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis Methods

Research has focused on developing efficient synthesis methods for complex heterocyclic compounds. For instance, Zhu et al. (2003) demonstrated an expedient phosphine-catalyzed [4 + 2] annulation for synthesizing highly functionalized tetrahydropyridines, showcasing methods that might be applicable to the synthesis of related compounds (Zhu, Lan, & Kwon, 2003). Similarly, Marjani and Khalafy (2010) explored reactions leading to imidazopyrimidine and aminoindole derivatives, indicating a route to diversify the structural and functional aspects of pyrimidine derivatives (Marjani & Khalafy, 2010).

Chemical Properties and Reactions

Research into the properties and reactivity of similar compounds has been a focus area, providing insights into potential applications. For example, Mohamed (2021) discussed the synthesis of various ethyl carboxylate derivatives and their reactions, leading to a range of heterocyclic compounds, which might hint at the versatility and reactivity of the target compound in synthesizing novel molecules with potential biological activities (Mohamed, 2021).

Potential Biological Activities

While the direct biological applications of the specific compound were not found, research on structurally related compounds suggests potential for discovering biological activities. Hu et al. (2010) synthesized 2,4-diamino-furo[2,3-d]pyrimidine derivatives and evaluated their cytotoxicity against lung cancer cell lines, suggesting a possible research direction into the anticancer properties of related pyrimidine derivatives (Hu, Wang, Du, Chen, & Ding, 2010).